Cas no 127956-19-8 (methyl 5-oxooxane-3-carboxylate)

• Product Name: methyl 5-oxooxane-3-carboxylate
• CAS No: 127956-19-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD24691441
• CID: 4566404
• PubChem ID: 14666567
• Update Time: 2025-05-27

methyl 5-oxooxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxooxane-3-carboxylate
• 2H-Pyran-3-carboxylic acid, tetrahydro-5-oxo-, methyl ester
• Methyl?5-oxotetrahydro-2H-pyran-3-carboxylate
• methyl 5-oxotetrahydropyran-3-carboxylate
• methyl 3-oxotetrahydropyran-5-carboxylate
• P17472
• CS-0048960
• SY023348
• SB12342
• CFA95619
• Methyl5-oxotetrahydro-2H-pyran-3-carboxylate
• 127956-19-8
• DB-188120
• AUIRKSUBTADDBW-UHFFFAOYSA-N
• Methyl 5-oxotetrahydro-2H-pyran-3-carboxylate
• SCHEMBL1564187
• AKOS037644610
• AS-54079

• MDL： MFCD24691441
• Inchi： 1S/C7H10O4/c1-10-7(9)5-2-6(8)4-11-3-5/h5H,2-4H2,1H3
• InChI Key： AUIRKSUBTADDBW-UHFFFAOYSA-N
• SMILES： C1OCC(=O)CC1C(OC)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 5-oxooxane-3-carboxylate

Research Brief on Methyl 5-Oxooxane-3-Carboxylate (CAS: 127956-19-8): Recent Advances and Applications

Methyl 5-oxooxane-3-carboxylate (CAS: 127956-19-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents and its role in asymmetric synthesis. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 5-oxooxane-3-carboxylate in the synthesis of γ-lactam derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The researchers employed a novel catalytic asymmetric hydrogenation approach, achieving high enantioselectivity (up to 98% ee) and yield (92%). This advancement addresses previous challenges in stereocontrol during the synthesis of such derivatives, opening new avenues for drug development.

In the field of agrochemicals, methyl 5-oxooxane-3-carboxylate has been identified as a precursor for the synthesis of environmentally friendly pesticides. A recent patent (WO2023051234) describes its transformation into a new class of neonicotinoid analogs with reduced bee toxicity while maintaining efficacy against target pests. This development aligns with the growing demand for sustainable crop protection solutions.

From a mechanistic perspective, computational studies have shed light on the compound's conformational flexibility and its impact on reactivity. Density functional theory (DFT) calculations reveal that the boat conformation of the oxane ring facilitates nucleophilic attack at the 3-position, explaining the observed regioselectivity in many reactions. These insights are crucial for rational design of derivatives with improved pharmacological profiles.

The pharmaceutical industry has shown increasing interest in methyl 5-oxooxane-3-carboxylate as a scaffold for CNS-targeted drugs. Recent preclinical studies have demonstrated that derivatives of this compound can cross the blood-brain barrier effectively, with one candidate (currently in Phase I trials) showing potential for treating neurodegenerative disorders. The compound's balanced lipophilicity (LogP ≈ 1.2) and molecular weight (MW 158.15) make it particularly suitable for CNS drug development.

Looking ahead, researchers are exploring continuous flow chemistry approaches to scale up production of methyl 5-oxooxane-3-carboxylate while maintaining high purity standards. A 2024 publication in Organic Process Research & Development reports a 70% reduction in production costs through optimized flow conditions, which could significantly impact commercial availability and downstream applications.